Cas no 89296-59-3 (Octanoic acid, 2-hexyl-, iodomethyl ester)
89296-59-3 structure
Product Name:Octanoic acid, 2-hexyl-, iodomethyl ester
CAS No:89296-59-3
MF:C15H29IO2
MW:368.29403758049
CID:604984
PubChem ID:20429250
Update Time:2025-04-19
Octanoic acid, 2-hexyl-, iodomethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 2-hexyl-, iodomethyl ester
- iodomethyl 2-hexyloctanoate
- DTXSID40606969
- KJZHMMJJDBXUAS-UHFFFAOYSA-N
- 89296-59-3
- SCHEMBL2181954
-
- Inchi: 1S/C15H29IO2/c1-3-5-7-9-11-14(15(17)18-13-16)12-10-8-6-4-2/h14H,3-13H2,1-2H3
- InChI Key: KJZHMMJJDBXUAS-UHFFFAOYSA-N
- SMILES: ICOC(C(CCCCCC)CCCCCC)=O
Computed Properties
- Exact Mass: 368.12123g/mol
- Monoisotopic Mass: 368.12123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 26.3Ų
Octanoic acid, 2-hexyl-, iodomethyl ester Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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